2-methoxy-N,N-dimethylbenzamide
Overview
Description
2-methoxy-N,N-dimethylbenzamide, also known as O-Desmethyltramadol or O-DSMT, is a synthetic opioid and a metabolite of tramadol. It is a white crystalline powder that has been used in scientific research for its analgesic and antitussive properties. In
Scientific Research Applications
Electronic Properties and Molecular Design
- Strong Electronic Couplings Mediated by Diruthenium Bridges : Research demonstrates how derivatives of N,N'-dimethylbenzamidinate or N,N'-dimethyl-(3-methoxy)benzamidinate can mediate strong electronic couplings between ferrocenyl centers. This has significant implications in molecular electronics and the design of molecular conductors (Xu et al., 2005).
Synthetic Chemistry and Pharmaceutical Applications
- Synthesis of Antidopaminergic Agents : Substituted 6-methoxysalicylamides, synthesized from 2,6-dimethoxybenzamides, have shown potential as neuroleptic agents. This suggests a role for similar compounds in developing new treatments for neurological disorders (de Paulis et al., 1985).
- O-methylation of Naphthol with Dimethyl Carbonate : Studies on the methylation of 2-naphthol using dimethyl carbonate have implications in the pharmaceutical industry, particularly for the production of drugs like naproxen (Yadav & Salunke, 2013).
- Synthesis of Hypoglycemic and Hypolipidemic Agents : Research into the synthesis of glibenclamide analogues, which involve structural modifications to 2-methoxybenzamide, highlights its relevance in the development of diabetes treatments (Ahmadi et al., 2014).
Biochemical and Kinetic Studies
- Kinetics and Hydrolysis Mechanisms : Studies on the kinetics and mechanisms of hydrolysis of compounds like N-(2'-methoxyphenyl)benzamide provide insights into chemical reactivity and stability, important in drug formulation and industrial chemistry (Sim et al., 2009).
Properties
IUPAC Name |
2-methoxy-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-11(2)10(12)8-6-4-5-7-9(8)13-3/h4-7H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBWYZLANPMFDMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=CC=C1OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20457198 |
Source
|
| Record name | 2-Methoxy-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20457198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7291-34-1 |
Source
|
| Record name | 2-Methoxy-N,N-dimethylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7291-34-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20457198 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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